![molecular formula C21H21NO4 B2579496 3-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]cyclobutane-1-carboxylic acid CAS No. 2137134-93-9](/img/structure/B2579496.png)
3-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]cyclobutane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]cyclobutane-1-carboxylic acid” is a derivative of cyclopentanecarboxylic acid . It has the InChI code 1S/C21H21NO4/c23-20(24)13-9-10-14(11-13)22-21(25)26-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,22,25)(H,23,24)/t13-,14+/m1/s1 .
Molecular Structure Analysis
The molecular structure of this compound consists of a fluorenylmethyloxycarbonyl (Fmoc) group attached to an amino acid. The Fmoc group is a common protecting group used in peptide synthesis . The InChI code provides a textual representation of the compound’s structure .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . Its molecular weight is 351.4 . More specific physical and chemical properties are not provided in the search results.Mechanism of Action
FMOC-L-Valine does not have a specific mechanism of action as it is a building block for the synthesis of peptides and proteins. The mechanism of action of peptides and proteins depends on their sequence and structure. Peptides and proteins can interact with other molecules in biological systems, and their interactions can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of peptides and proteins synthesized using FMOC-L-Valine as a building block depend on their sequence and structure. Peptides and proteins can have a variety of effects on biological systems, including enzymatic activity, receptor binding, and structural support. Peptides and proteins can also have effects on the immune system, cardiovascular system, and nervous system.
Advantages and Limitations for Lab Experiments
The advantages of using FMOC-L-Valine in lab experiments include its stability, purity, and ease of synthesis. FMOC-L-Valine is a stable and pure compound that can be synthesized using standard chemical reactions. The limitations of using FMOC-L-Valine in lab experiments include its cost and the need for specialized equipment and expertise. The synthesis of peptides and proteins using FMOC-L-Valine as a building block requires specialized equipment and expertise, which can be expensive.
Future Directions
The future directions for the use of FMOC-L-Valine in scientific research include the synthesis of novel peptides and proteins for drug discovery, vaccine development, and protein engineering. The development of new synthetic methods for the synthesis of peptides and proteins using FMOC-L-Valine as a building block is also an area of active research. The use of FMOC-L-Valine in the study of protein-protein interactions, protein folding, and protein degradation is also an area of active research. Finally, the development of new applications for FMOC-L-Valine in biological systems is an area of active research.
Synthesis Methods
The synthesis of FMOC-L-Valine involves a series of chemical reactions that start with the protection of the carboxylic acid group and the amino group. The first step involves the protection of the carboxylic acid group with a tert-butyloxycarbonyl (t-BOC) group. The second step involves the protection of the amino group with a FMOC group. The protected amino acid is then coupled with the next amino acid in the sequence using a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The coupling reaction results in the formation of a peptide bond. The FMOC group is then removed using a base such as piperidine, and the t-BOC group is removed using an acid such as trifluoroacetic acid (TFA). The final product is a pure and stable FMOC-L-Valine.
Scientific Research Applications
FMOC-L-Valine is widely used in scientific research as a building block for the synthesis of peptides and proteins. Peptides and proteins are essential molecules in biological systems, and their synthesis is critical for the study of biological processes. FMOC-L-Valine is used in the synthesis of peptides and proteins for a variety of applications, including drug discovery, vaccine development, and protein engineering. FMOC-L-Valine is also used in the study of protein-protein interactions, protein folding, and protein degradation.
Safety and Hazards
properties
IUPAC Name |
3-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]cyclobutane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-22(14-10-13(11-14)20(23)24)21(25)26-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,13-14,19H,10-12H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLSVOHJKRSMNST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CC(C1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2137134-93-9 |
Source
|
Record name | rac-(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)cyclobutane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.